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Compound of Interest

Compound Name: TNF-alpha (31-45), human
Cat. No.: B13395061
Get Quote

Executive Summary
TNF-alpha (31-45) Human is a synthetic peptide fragment corresponding to residues 31

through 45 of the mature, soluble human Tumor Necrosis Factor-alpha (TNF-

) protein.[1] Unlike the full-length cytokine, which exerts pleiotropic effects ranging from
apoptosis to inflammation via both TNFR1 and TNFR2, this specific fragment acts as a distinct
activator of the NF-

B signaling pathway.

Current research indicates that TNF-alpha (31-45) mimics the survival and proliferative
signaling properties of TNF-

, predominantly mediated through TNFR2 (Tumor Necrosis Factor Receptor 2) interaction. It is
widely utilized as a research tool to dissect the pro-tumorigenic, metastatic, and drug-
resistance mechanisms of TNF signaling, isolated from the apoptotic cascades typically
associated with TNFR1 activation.

Molecular Identity & Structural Context[3][4][5]
Peptide Specifications[2]
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e Sequence (One-Letter):R-R-A-N-A-L-L-A-N-G-V-E-L-R-D

e Sequence (Three-Letter): Arg-Arg-Ala-Asn-Ala-Leu-Leu-Ala-Asn-Gly-Val-Glu-Leu-Arg-Asp[2]
e Molecular Weight: ~1667.9 Da[2]

e Source Origin: Residues 31-45 of the 157-amino acid soluble form of human TNF-

(Accession P01375, residues 107-121 of the full pro-protein).
» Solubility: Soluble in water or PBS due to the presence of multiple charged residues (Arg,

Asp, Glu).

Structural Location

In the context of the native TNF-

homotrimer, this sequence (31-45) is located on the surface of the protein, forming part of the
receptor-binding interface. Its accessibility allows the isolated peptide to interact with TNF
receptors, specifically mimicking the contact points required for receptor oligomerization and
signal transduction initiation.

Mechanism of Action
Receptor Specificity and Signaling Bias
While full-length TNF-

binds with high affinity to both TNFR1 (CD120a) and TNFR2 (CD120b), the TNF-alpha (31-45)
fragment exhibits a functional bias toward TNFR2-mediated signaling.

 TNFR2 Engagement: The peptide binds to TNFR2, inducing receptor clustering without the
recruitment of the death domain-containing adapter TRADD (which associates with TNFR1).

e TRAF2 Recruitment: Ligated TNFR2 directly recruits TRAF2 (TNF Receptor-Associated
Factor 2) and clAP1/2 (Cellular Inhibitor of Apoptosis Proteins).[3]

e NF-

B Activation: This complex recruits and activates the IKK complex (IKK
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/IKK

INEMO). IKK phosphorylates |

B

, leading to its ubiquitination and degradation.[4]

e Nuclear Translocation: Free NF-

B (p50/p65 heterodimer) translocates to the nucleus, driving the transcription of survival
genes (e.g., Bcl-2, c-FLIP) and proliferation markers.

Biological Outcomes[2][7][8][9]

o Apoptosis Evasion: Unlike full-length TNF-

, this fragment does not robustly trigger the Caspase-8 apoptotic cascade, effectively
decoupling the "survival" signal from the "death” signal.

o Chemoresistance: The peptide has been shown to promote resistance to chemotherapeutic
agents like cisplatin by upregulating NF-

B-dependent survival factors.

o Metastasis: Activation of this pathway enhances the invasive potential of tumor cells.[5]

Mechanism Visualization

The following diagram illustrates the divergent signaling stimulated by the 31-45 fragment
compared to the full-length protein's potential for apoptosis.
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Caption: Selective activation of the TNFR2-mediated NF-kB survival pathway by TNF-alpha
(31-45), bypassing the TNFR1 death domain cascade.

Experimental Protocols
Reconstitution and Storage

To ensure peptide stability and accurate dosing, follow this strict reconstitution protocol.

Parameter Specification
Solvent Sterile distilled water or PBS (pH 7.4).
) Prepare a master stock at 1 mM (approx. 1.67
Concentration
mg/mL).
10
Aliquot Volume L to 50

L (Avoid freeze-thaw cycles).

-80°C (Long term: 6 months); -20°C (Short term:

Storage Temp 1 month).[6]

) Keep on ice during use. Spin down briefly
Handling ]
before opening.

In Vitro NF- B Activation Assay (Luciferase Reporter)

This protocol validates the biological activity of the peptide by measuring NF-

B transcriptional activity.

Materials:
o HEK293 cells stably transfected with NF-

B-Luciferase reporter.

e TNF-alpha (31-45) peptide.[1][2][7]
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» Positive Control: Recombinant Human TNF-
(20 ng/mL).
» Negative Control: Scrambled peptide or Vehicle (PBS).
Workflow:
e Seeding: Plate HEK293-NF

B-Luc cells at

cells/well in a 96-well plate. Incubate overnight at 37°C/5% CO

» Starvation: Replace medium with serum-free DMEM for 4 hours to reduce basal NF-
B activity.

e Treatment:

o Add TNF-alpha (31-45) at graded concentrations: 1

o Incubate for 4 to 6 hours.
e Lysis: Remove medium, wash with PBS, and add 1x Passive Lysis Buffer (Promega).
o Measurement: Add Luciferase Assay Substrate and read luminescence on a plate reader.

o Data Analysis: Normalize RLU (Relative Light Units) to total protein content.

Cisplatin Resistance Assay

To verify the survival-promoting mechanism:
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e Pre-treat cancer cells (e.g., A549 or HelLa) with 5

M TNF-alpha (31-45) for 1 hour.

o Co-treat with Cisplatin (IC50 dose) for 24 hours.
o Measure viability via MTT or CCK-8 assay.

o Expected Result: Peptide-treated cells should show significantly higher viability compared to
Cisplatin-only controls.

Data Summary & Reference Values

Metric Value |/ Observation Context
ECS0 (NF- ~1-5 Lower potency than full
B) M protein, but highly specific.
| TNFR2 / NF- Promotes
Primary Target o i
B survival/inflammation.

Does not induce DNA
Apoptosis Induction Negligible laddering or Caspase-8

cleavage.

L ) ) Induces resistance to platinum-
Key Application Drug Resistance Modeling
based chemo.

Experimental Workflow Visualization

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13395061?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

1 1
1 1
1 1
] 1
1 1
1 1
| Reporter Cells Treat with Cell Lysis & Luminescence |
| (NF-kB-Luc) 1-10 uM Peptide Luciferase Addn Readout |
i i
L

Click to download full resolution via product page

Caption: Standardized workflow for reconstituting TNF-alpha (31-45) and validating activity via
Luciferase reporter assay.

References
¢ UniProt Consortium.Tumor necrosis factor (Human) - P01375. UniProtKB. [Link]

» Elabscience. TNF-alpha (31-45), human Peptide Information.[1][2] Elabscience.[2] [Link][1]

e Szonde, Z. et al.Anti-inflammatory mechanisms of Bcl-2: The role of NF-kappaB. Journal of
Biological Chemistry. (Contextual grounding for NF-kB survival signaling). [Link]

e Aggarwal, B. B.Signalling pathways of the TNF superfamily: a double-edged sword. Nature
Reviews Immunology. (Mechanistic grounding for TNFR1 vs TNFR2). [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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